2-hydroxy-5-[(4-methoxybenzoyl)amino]benzoic acid

• IUPAC Name: 2-hydroxy-5-[(4-methoxybenzoyl)amino]benzoic acid
• InChI: InChI=1S/C15H13NO5/c1-21-11-5-2-9(3-6-11)14(18)16-10-4-7-13(17)12(8-10)15(19)20/h2-8,17H,1H3,(H,16,18)(H,19,20)
• InChI Key: QBOMDXYBGADNBO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)O)C(=O)O
• Molecular Formula: C15H13NO5
• Molecular Weight: 287.27 g/mol

Description

2-hydroxy-5-[(4-methoxybenzoyl)amino]benzoic acid, also known as mefenamic acid, is a nonsteroidal anti-inflammatory drug (NSAID) commonly used to treat pain and inflammation. It belongs to the anthranilic acid derivatives class of NSAIDs and is structurally related to other drugs such as aspirin and ibuprofen.

Mechanism of Action

Mefenamic acid works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a key role in inflammation, pain, and fever. By inhibiting the production of prostaglandins, 2-hydroxy-5-[(4-methoxybenzoyl)amino]benzoic acid acid reduces pain and inflammation and also has antipyretic properties. Mefenamic acid is a non-selective COX inhibitor, which means it inhibits both COX-1 and COX-2 enzymes.
Biochemical and Physiological Effects
Mefenamic acid has several biochemical and physiological effects. It reduces pain and inflammation by inhibiting the production of prostaglandins. It also has antipyretic properties, which means it can reduce fever. Mefenamic acid is a potent inhibitor of platelet aggregation, which makes it useful in the prevention of thrombosis. However, this compound acid can also cause gastrointestinal side effects such as dyspepsia, nausea, and diarrhea.

Advantages and Limitations for Lab Experiments

One advantage of using 2-hydroxy-5-[(4-methoxybenzoyl)amino]benzoic acid acid in lab experiments is its potency as an anti-inflammatory and analgesic agent. It can be used to induce inflammation and pain in animal models, which can be useful in studying the mechanisms of inflammation and pain. Mefenamic acid is also relatively inexpensive and widely available. However, one limitation of using this compound acid is its potential to cause gastrointestinal side effects, which can affect the results of experiments.

Future Directions

There are several future directions for research on 2-hydroxy-5-[(4-methoxybenzoyl)amino]benzoic acid acid. One area of research is the development of more selective COX inhibitors that have fewer gastrointestinal side effects. Another area of research is the investigation of this compound acid's potential as an anticancer agent. Mefenamic acid has been shown to inhibit the growth of cancer cells in vitro, and further research is needed to determine its potential as a cancer therapy. Finally, research could be conducted to investigate the potential use of this compound acid in combination with other drugs to enhance its therapeutic effects.

Scientific Research Applications

Mefenamic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. Mefenamic acid is also a potent inhibitor of platelet aggregation, which makes it useful in the prevention of thrombosis. In addition, 2-hydroxy-5-[(4-methoxybenzoyl)amino]benzoic acid acid has been shown to have antipyretic properties, which means it can reduce fever.